Cas no 174636-68-1 (2-(Pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride)

• Product Name: 2-(Pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride
• CAS No: 174636-68-1
• MF: C₁₅H₁₀Cl₂N₂O
• MW: 305.15870141983
• MDL: MFCD12547054
• CID: 4704363
• Update Time: 2025-06-15

2-(Pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride
• 2-Pyridin-4-ylquinoline-4-carbonyl chloridehydrochloride
• NABMOZMVHRWZBK-UHFFFAOYSA-N
• 2-(4-pyridyl)quinoline4-carboxylic acid chloride hydrochloride
• 2-(4-pyridyl)quinoline-4carboxylic Acid Chloride Hydrochloride
• 2-(4-pyridyl)quinoline-4-carboxylic acid chloride hydrochloride
• 2-Pyridin-4-ylquinoline-4-carbonyl chloride hydrochloride (HCl)
• 2-(Pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride

• MDL： MFCD12547054
• Inchi： 1S/C15H9ClN2O.ClH/c16-15(19)12-9-14(10-5-7-17-8-6-10)18-13-4-2-1-3-11(12)13;/h1-9H;1H
• InChI Key： NABMOZMVHRWZBK-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CN=CC=2)N=C2C=CC=CC2=1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 330
• Topological Polar Surface Area: 42.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-(Pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride

Introduction to 2-(Pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride (CAS No. 174636-68-1) and Its Applications in Modern Chemical Biology

2-(Pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride, identified by the CAS number 174636-68-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a quinoline core substituted with a pyridine moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both a carbonyl chloride and a hydrochloride salt moiety enhances its reactivity, making it particularly useful in medicinal chemistry applications.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of a pyridine group at the 4-position of the quinoline ring further modulates its pharmacological profile, potentially enhancing binding affinity to biological targets. This structural arrangement has been extensively explored in recent years, leading to the development of novel therapeutic agents with improved efficacy and reduced side effects.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various cellular processes and are often implicated in diseases such as cancer and inflammation. The 2-(Pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride scaffold provides an excellent platform for designing such inhibitors due to its ability to engage in multiple non-covalent interactions with protein targets. For instance, studies have shown that quinoline derivatives can effectively disrupt PPIs by binding to specific residues within the protein interface, thereby modulating cellular signaling pathways.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The carbonyl chloride functionality allows for facile introduction of amine groups via nucleophilic substitution reactions, enabling the rapid construction of peptidomimetics and other complex molecules. Additionally, the hydrochloride salt form enhances solubility and stability, making it more amenable to various reaction conditions. These attributes have made 2-(Pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride a preferred choice for researchers aiming to develop novel drug candidates.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-(Pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride. Molecular docking simulations have been employed to predict binding affinities and optimal orientations of this compound with target proteins. These computational studies not only save time but also provide critical insights into the structure-activity relationships (SARs) of quinoline derivatives. Such information is invaluable for guiding medicinal chemists in optimizing lead compounds towards higher potency and selectivity.

The pharmacokinetic properties of 2-(Pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride are also subjects of intense investigation. Researchers are exploring ways to enhance its bioavailability while minimizing potential toxicity. Techniques such as prodrug design and formulation optimization are being employed to achieve these goals. For example, encapsulation strategies have been investigated to protect the compound from rapid degradation in vivo, thereby prolonging its therapeutic effect.

In conclusion, 2-(Pyridin-4-yl)quinoline-4-carbonyl chloride hydrochloride (CAS No. 174636-68-1) represents a promising scaffold for the development of next-generation therapeutics. Its unique structural features, coupled with its reactivity and synthetic versatility, make it an indispensable tool in modern chemical biology. As research continues to uncover new applications for this compound, it is expected to play an increasingly significant role in drug discovery and development efforts worldwide.